Cas no 138720-01-1 (Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester
• CAS No: 138720-01-1
• MF: C₉H₈F₃IO₅S
• MW: 412.12150478363
• CID: 2773416
• PubChem ID: 11122486
• Update Time: 2025-04-21

Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID40455999
• 138720-01-1
• Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester
• DTXCID70406818
• YMCBMOVTCMAJBJ-UHFFFAOYSA-N

• Inchi： 1S/C9H8F3IO5S/c1-16-5-17-6-3-2-4-7(8(6)13)18-19(14,15)9(10,11)12/h2-4H,5H2,1H3
• InChI Key： YMCBMOVTCMAJBJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1OS(C(F)(F)F)(=O)=O)OCOC

Computed Properties

• Exact Mass: 411.90893Da
• Monoisotopic Mass: 411.90893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.2Ų